Cas no 36669-06-4 (Dimethyl 2-Hydroxyisophthalate)

• Product Name: Dimethyl 2-Hydroxyisophthalate
• CAS No: 36669-06-4
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD22490920
• CID: 1478545
• PubChem ID: 10889156
• Update Time: 2025-06-30

Dimethyl 2-Hydroxyisophthalate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-hydroxy-, dimethyl ester
• Dimethyl 2-Hydroxyisophthalate
• dimethyl 2-hydroxybenzene-1,3-dicarboxylate
• SCHEMBL1538293
• dimethyl2-hydroxyisophthalate
• 2-hydroxy-benzene-1,3-dicarboxylic acid dimethyl ester
• Benzene-1,3-dicarboxylic acid, 2-hydroxy, dimethyl ester
• 1,3-dimethyl 2-hydroxybenzene-1,3-dicarboxylate
• DB-187117
• CS-0119694
• MFCD22490920
• 36669-06-4
• DTXSID80447252
• AKOS016382517
• 2-Hydroxy-1,3-benzenedicarboxylic Acid Dimethyl Ester
• di-methyl hydroxyisophthalate
• 2-Hydroxy-isophthalic acid dimethyl ester
• 2-Hydroxy-1,3-benzenedicarboxylic Acid Dimethyl Ester; 2,6-(Dicarbomethoxy)phenol; 2-Hydroxyisophthalic Acid Dimethyl Ester; Dimethyl 2-Hydroxy-1,3-benzenedicarboxylate
• 2,6-(Dicarbomethoxy)phenol

• MDL： MFCD22490920
• Inchi： 1S/C10H10O5/c1-14-9(12)6-4-3-5-7(8(6)11)10(13)15-2/h3-5,11H,1-2H3
• InChI Key： HJZOAEXBCOTMIU-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Additional information on Dimethyl 2-Hydroxyisophthalate

Dimethyl 2-Hydroxyisophthalate (CAS No. 36669-06-4): A Versatile Intermediate for High-Performance Materials and Pharmaceuticals

Dimethyl 2-Hydroxyisophthalate (CAS 36669-06-4), a derivative of isophthalic acid, is a critical organic compound widely utilized in the synthesis of advanced polymers, pharmaceutical intermediates, and specialty chemicals. Its unique molecular structure, featuring a hydroxyl group and ester functionalities, enables diverse applications in industries ranging from biodegradable plastics to UV stabilizers. As sustainability and green chemistry gain traction, this compound has emerged as a focal point for researchers exploring eco-friendly alternatives to traditional petrochemical-based materials.

The growing demand for high-performance polymers has propelled interest in Dimethyl 2-Hydroxyisophthalate. Its ability to enhance thermal stability and mechanical strength makes it invaluable in producing polyester resins for coatings, adhesives, and engineering plastics. Recent studies highlight its role in developing bio-based polymers, aligning with global trends toward circular economies. Searches for "sustainable polymer additives" or "green ester derivatives" often lead to this compound, reflecting its relevance in modern material science.

In the pharmaceutical sector, CAS 36669-06-4 serves as a precursor for active pharmaceutical ingredients (APIs). Its hydroxyl group allows for further functionalization, enabling the synthesis of anti-inflammatory agents and antioxidant compounds. With increasing online queries like "hydroxyisophthalate applications in medicine," its potential in drug development is gaining attention. Researchers are investigating its use in targeted drug delivery systems, leveraging its compatibility with biocompatible polymers.

From an industrial perspective, Dimethyl 2-Hydroxyisophthalate is synthesized via esterification of 2-hydroxyisophthalic acid with methanol. Optimized production methods focus on catalytic efficiency and low-waste processes, addressing environmental concerns. FAQs such as "how to improve esterification yield" underscore the technical interest in its manufacture. Advanced techniques like continuous flow chemistry are being explored to scale up production sustainably.

The compound's role in advanced material research extends to liquid crystal displays (LCDs) and optical films, where its aromatic structure contributes to refractive index modulation. As industries seek alternatives to bisphenol-A (BPA), derivatives of 36669-06-4 are being evaluated for safer polycarbonate substitutes. This aligns with trending searches for "BPA-free polymer alternatives" and "non-toxic plasticizers."

Quality control of Dimethyl 2-Hydroxyisophthalate involves rigorous HPLC analysis and spectroscopic characterization (FTIR, NMR). Purity standards (>98%) are critical for high-end applications, driving queries like "analytical methods for ester purity." Regulatory compliance with REACH and FDA guidelines further ensures its safe use in consumer-facing products.

Future prospects for CAS 36669-06-4 include innovations in 3D printing materials and self-healing polymers. As nanotechnology advances, its integration into hybrid nanocomposites could unlock breakthroughs in lightweight automotive components or flexible electronics. The compound's adaptability positions it at the intersection of chemistry, engineering, and environmental science—answering the market's call for multifunctional, sustainable solutions.